Cas no 302548-99-8 (5-(2,3-dichlorophenyl)methyl-1,3-thiazol-2-amine)

5-(2,3-Dichlorophenyl)methyl-1,3-thiazol-2-amine is a thiazole-based organic compound featuring a dichlorophenyl substituent, which enhances its structural diversity and potential reactivity. This intermediate is of interest in pharmaceutical and agrochemical research due to its thiazole core, a moiety known for its bioactivity. The presence of the 2,3-dichlorophenyl group may contribute to improved binding affinity in target interactions, making it valuable for the development of novel therapeutic agents or crop protection chemicals. Its well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship studies. The compound is typically synthesized under controlled conditions to ensure high purity and consistency for research applications.
5-(2,3-dichlorophenyl)methyl-1,3-thiazol-2-amine structure
302548-99-8 structure
Product Name:5-(2,3-dichlorophenyl)methyl-1,3-thiazol-2-amine
CAS No:302548-99-8
MF:C10H8Cl2N2S
MW:259.154918670654
CID:1071918
PubChem ID:717338
Update Time:2025-10-15

5-(2,3-dichlorophenyl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(2,3-Dichloro-benzyl)-thiazol-2-ylamine
    • 2,3-Dibrom-1-(3',4'-methylendioxyphenyl)propan
    • 5-(2',3',4'-trimethoxyphenyl)pentanoic acid
    • 5-(2,3,4-Trimethoxy-phenyl)-pentanoic acid
    • 5-(2,3,4-Trimethoxy-phenyl)-valeriansaeure
    • 5-(2,3,4-trimethoxy-phenyl)-valeric acid
    • 5-(2,3-dibromo-propyl)-benzo[1,3]dioxole
    • 5-(2,3-dichlorobenzyl)-1,3-thiazol-2-amine
    • Benzenepentanoic acid, 2,3,4-trimethoxy-
    • CTK3C7910
    • saffrole dibromide
    • SureCN4131942
    • 5-(2,3-dichlorophenyl)methyl-1,3-thiazol-2-amine
    • STK952360
    • Z57478794
    • Cambridge id 5753867
    • MFCD01463148
    • G28447
    • 5-(2,3-Dichlorobenzyl)thiazol-2-amine
    • Oprea1_572447
    • AG-690/12470049
    • AB00095838-01
    • 5-[(2,3-dichlorophenyl)methyl]-1,3-thiazol-2-amine
    • AKOS000122185
    • SCHEMBL3134408
    • EN300-02540
    • 2-amino-5-(2,3-dichlorobenzyl)-1,3-thiazole
    • Oprea1_810038
    • F0862-0115
    • CMA54899
    • CS-0218946
    • 302548-99-8
    • MDL: MFCD01463148
    • Inchi: 1S/C10H8Cl2N2S/c11-8-3-1-2-6(9(8)12)4-7-5-14-10(13)15-7/h1-3,5H,4H2,(H2,13,14)
    • InChI Key: FHYYBLWDYNACNA-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1CC1=CN=C(N)S1)Cl

Computed Properties

  • Exact Mass: 257.9785248g/mol
  • Monoisotopic Mass: 257.9785248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 140-142 °C
  • Boiling Point: 408.3±35.0 °C at 760 mmHg
  • Flash Point: 136.5±25.5 °C

5-(2,3-dichlorophenyl)methyl-1,3-thiazol-2-amine Security Information

5-(2,3-dichlorophenyl)methyl-1,3-thiazol-2-amine Pricemore >>

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